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Compound of Interest

Compound Name: ON-013100

Cat. No.: B1677293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and

disposal of ON-013100, an antineoplastic agent. Adherence to these procedures is vital to

ensure laboratory safety and environmental protection.

ON-013100 is identified as an antineoplastic drug that functions as a mitotic inhibitor.[1][2][3][4]

As with all antineoplastic agents, it is considered hazardous and requires special handling and

disposal procedures to prevent exposure and environmental contamination.[5]

Chemical and Physical Properties
A summary of the known properties of ON-013100 is provided below. This information is critical

for safe handling and in the event of a spill or exposure.
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Property Value Source

Synonyms Estetrol N/A

Molecular Formula C24H21NO4S N/A

Molecular Weight 419.5 g/mol N/A

Solubility DMSO: ≥ 32 mg/mL N/A

Appearance A crystalline solid N/A

Storage -20°C N/A

Personal Protective Equipment (PPE)
Due to its hazardous nature, strict adherence to PPE protocols is mandatory when handling

ON-013100.

Gloves: Double gloving with chemotherapy-rated gloves is required.

Eye Protection: Chemical safety goggles or a face shield must be worn.

Lab Coat: A disposable, fluid-resistant lab coat is essential.

Respiratory Protection: A NIOSH-approved respirator should be used when handling the

powder form or when there is a risk of aerosolization.

Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain and

decontaminate the area.

Evacuate: Clear the immediate area of all personnel.

Isolate: Secure the area and post warning signs.

Protect: Don appropriate PPE before entering the spill area.
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Contain: For liquid spills, use absorbent pads. For powder spills, gently cover with a damp

absorbent pad to avoid creating dust.

Decontaminate: Clean the spill area with an appropriate deactivating agent, followed by a

thorough cleaning with soap and water.

Dispose: All materials used for cleanup must be disposed of as hazardous waste.

Disposal Procedures
All waste contaminated with ON-013100 must be treated as hazardous chemical waste.

Segregation: Do not mix ON-013100 waste with other laboratory waste streams.

Containers: Use designated, leak-proof, and clearly labeled hazardous waste containers.

Sharps: Needles and syringes contaminated with ON-013100 must be placed in a

designated sharps container for hazardous waste.

Liquid Waste: Collect in a sealed, labeled container.

Solid Waste: Includes contaminated gloves, lab coats, absorbent pads, and any other

disposable materials. Place these in a designated, lined hazardous waste container.

Decontamination of Glassware: Reusable glassware should be decontaminated using an

appropriate method, such as soaking in a validated deactivating solution, before routine

washing.

The following diagram illustrates the general workflow for the proper disposal of ON-013100
waste.
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ON-013100 Waste Disposal Workflow

Experimental Protocols
Due to the proprietary nature of drug development, specific experimental protocols for ON-
013100 are not publicly available. However, any research involving this compound should be

conducted under strict safety protocols for handling cytotoxic and antineoplastic agents. All

experimental procedures should be designed to minimize the generation of waste and to allow

for the safe collection and disposal of all contaminated materials.

It is imperative that all personnel handling ON-013100 receive documented training on the

specific hazards and handling procedures for this compound and for antineoplastic agents in

general. Always consult your institution's Environmental Health and Safety (EHS) department

for specific guidance on hazardous waste disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1677293?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677293?utm_src=pdf-body
https://www.benchchem.com/product/b1677293?utm_src=pdf-body
https://www.benchchem.com/product/b1677293?utm_src=pdf-body
https://www.benchchem.com/product/b1677293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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